Cas no 71787-43-4 (N-(2-benzoyl-4-bromophenyl)acetamide)

• Product Name: N-(2-benzoyl-4-bromophenyl)acetamide
• CAS No: 71787-43-4
• MF: C₁₅H₁₂BrNO₂
• MW: 318.165283203125
• CID: 3109848
• PubChem ID: 766576
• Update Time: 2025-05-27

N-(2-benzoyl-4-bromophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-bromophenyl)acetamide
• Oprea1_709214
• Oprea1_123283
• F0298-0268
• SR-01000390933
• EU-0067669
• SR-01000390933-1
• Z56837176
• HS-4727
• AKOS001014246
• SCHEMBL11827919
• 71787-43-4

• Inchi： 1S/C15H12BrNO2/c1-10(18)17-14-8-7-12(16)9-13(14)15(19)11-5-3-2-4-6-11/h2-9H,1H3,(H,17,18)
• InChI Key： VQFZBWDEAGLVRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C1C=CC=CC=1)=O)NC(C)=O

Computed Properties

• Exact Mass: 317.00514Da
• Monoisotopic Mass: 317.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.2Ų

Additional information on N-(2-benzoyl-4-bromophenyl)acetamide

Comprehensive Overview of N-(2-benzoyl-4-bromophenyl)acetamide (CAS No. 71787-43-4): Properties, Applications, and Research Insights

N-(2-benzoyl-4-bromophenyl)acetamide (CAS No. 71787-43-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This benzoyl-substituted acetamide derivative combines a brominated phenyl ring with an acetamide functional group, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of N-(2-benzoyl-4-bromophenyl)acetamide", "CAS 71787-43-4 applications", and "bromophenyl acetamide derivatives", reflecting its relevance in modern scientific inquiries.

The compound's molecular structure, characterized by the benzoyl and bromophenyl moieties, contributes to its potential in drug discovery and material science. Recent studies highlight its role as a precursor in the development of bioactive molecules, particularly in targeting enzyme inhibition pathways. Searches for "N-(2-benzoyl-4-bromophenyl)acetamide solubility" and "thermal stability of CAS 71787-43-4" underscore the practical considerations for its use in laboratory settings. Its crystalline form and moderate polarity make it suitable for chromatographic purification, a topic often explored in method optimization discussions.

In the context of green chemistry, N-(2-benzoyl-4-bromophenyl)acetamide has been investigated for its compatibility with eco-friendly solvents, aligning with the global push toward sustainable practices. Queries such as "environmental impact of bromophenyl acetamides" and "CAS 71787-43-4 biodegradability" reflect growing environmental consciousness among researchers. Additionally, its photophysical properties have sparked interest in optoelectronic applications, with users searching for "fluorescence of benzoyl-substituted acetamides" to explore its potential in sensor technologies.

From a regulatory perspective, N-(2-benzoyl-4-bromophenyl)acetamide is classified as a non-hazardous research chemical under standard handling conditions. However, proper personal protective equipment (PPE) is recommended during manipulation, as indicated by frequent searches for "safety data sheet of CAS 71787-43-4". The compound's stability under ambient conditions and compatibility with common organic reagents further enhance its utility in multistep synthetic routes, a point emphasized in publications addressing "scalable synthesis of brominated acetamides".

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In summary, N-(2-benzoyl-4-bromophenyl)acetamide represents a compelling case study in the convergence of synthetic utility and interdisciplinary research. Its structural versatility, coupled with evolving applications in biomedical and industrial chemistry, ensures its continued relevance. As analytical techniques advance, searches for "HPLC methods for CAS 71787-43-4 quantification" and "spectroscopic characterization of bromophenyl acetamides" will likely increase, solidifying its position as a valuable tool for scientific exploration.